Cas no 1505722-24-6 (3-Amino-3-(5-methyl-1,3-thiazol-2-yl)propanoic acid)

• Product Name: 3-Amino-3-(5-methyl-1,3-thiazol-2-yl)propanoic acid
• CAS No: 1505722-24-6
• MF: C₇H₁₀N₂O₂S
• MW: 186.231500148773
• CID: 5692945
• PubChem ID: 82602304
• Update Time: 2025-11-01

3-Amino-3-(5-methyl-1,3-thiazol-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1505722-24-6
• 3-Amino-3-(5-methyl-1,3-thiazol-2-yl)propanoic acid
• 3-Amino-3-(5-methyl-1,3-thiazol-2-yl)propanoicacid
• EN300-1286173
• 2-Thiazolepropanoic acid, β-amino-5-methyl-

• Inchi： 1S/C7H10N2O2S/c1-4-3-9-7(12-4)5(8)2-6(10)11/h3,5H,2,8H2,1H3,(H,10,11)
• InChI Key： HAQIUSFFHRTCTB-UHFFFAOYSA-N
• SMILES： S1C(C)=CN=C1C(CC(=O)O)N

Computed Properties

• Exact Mass: 186.04629874g/mol
• Monoisotopic Mass: 186.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.361±0.06 g/cm3(Predicted)
• Boiling Point: 340.1±42.0 °C(Predicted)
• pka: 3.14±0.12(Predicted)

Additional information on 3-Amino-3-(5-methyl-1,3-thiazol-2-yl)propanoic acid

Comprehensive Overview of 3-Amino-3-(5-methyl-1,3-thiazol-2-yl)propanoic acid (CAS No. 1505722-24-6)

3-Amino-3-(5-methyl-1,3-thiazol-2-yl)propanoic acid (CAS No. 1505722-24-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique thiazole ring and propanoic acid backbone, is increasingly studied for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its role as a building block for peptide mimetics and small molecule inhibitors, which are critical in targeting diseases like cancer and metabolic disorders.

The structural features of 3-Amino-3-(5-methyl-1,3-thiazol-2-yl)propanoic acid make it a versatile intermediate in synthetic chemistry. Its 5-methyl-1,3-thiazole moiety is known for enhancing bioavailability and metabolic stability, traits highly sought after in modern therapeutics. With the rise of AI-driven drug design and computational chemistry, this compound is often highlighted in discussions about fragment-based drug discovery and structure-activity relationship (SAR) studies. These trends align with growing public interest in personalized medicine and targeted therapies.

In addition to its pharmaceutical relevance, CAS No. 1505722-24-6 is also explored in bioconjugation and proteomics. The amino and carboxyl functional groups allow for selective modifications, enabling its use in fluorescent labeling and biomarker development. Such applications are frequently searched in the context of diagnostic tools and next-generation sequencing, reflecting the compound's alignment with cutting-edge biomedical advancements.

From a commercial perspective, the demand for 3-Amino-3-(5-methyl-1,3-thiazol-2-yl)propanoic acid is driven by its role in high-throughput screening (HTS) libraries. Laboratories and biotech firms prioritize this compound for its compatibility with automated synthesis platforms and combinatorial chemistry. These keywords are frequently associated with industry searches for cost-effective drug development and accelerated R&D cycles, underscoring its practical utility.

Environmental and safety profiles of CAS No. 1505722-24-6 are also critical considerations. While not classified as hazardous, its handling requires standard laboratory precautions, a topic often queried alongside chemical storage guidelines and lab safety protocols. This aligns with broader public concerns about sustainable chemistry and green synthesis, further enhancing the compound's relevance in contemporary discourse.

In summary, 3-Amino-3-(5-methyl-1,3-thiazol-2-yl)propanoic acid represents a nexus of innovation across multiple scientific disciplines. Its structural versatility, coupled with emerging applications in precision medicine and biotechnology, ensures its continued prominence in both academic and industrial settings. As research evolves, this compound is poised to play a pivotal role in addressing unmet medical needs and advancing life sciences.